Cas no 56825-79-7 (2-(2-Methoxyphenyl)-4-nitrobenzoic acid)

• Product Name: 2-(2-Methoxyphenyl)-4-nitrobenzoic acid
• CAS No: 56825-79-7
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• MDL: MFCD18207473
• CID: 2622294
• PubChem ID: 11521911
• Update Time: 2025-09-27

2-(2-Methoxyphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• AGN-PC-00AT38
• 56825-79-7
• 2-(2-Methoxyphenyl)-4-nitrobenzoic acid, 95%
• DTXSID60468001
• MFCD18207473
• 2-(2-METHOXYPHENYL)-4-NITROBENZOIC ACID
• 2-(2-Methoxyphenyl)-4-nitrobenzoic acid

• MDL： MFCD18207473
• Inchi： 1S/C14H11NO5/c1-20-13-5-3-2-4-10(13)12-8-9(15(18)19)6-7-11(12)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： OBBCMKILCPZGRN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.06372245Da
• Monoisotopic Mass: 273.06372245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives